Cas no 5406-96-2 (Ethyl 2-(3-methyl-2-oxocyclohexyl)-2-oxoacetate)

• Product Name: Ethyl 2-(3-methyl-2-oxocyclohexyl)-2-oxoacetate
• CAS No: 5406-96-2
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 1587329
• PubChem ID: 221186
• Update Time: 2025-04-21

Ethyl 2-(3-methyl-2-oxocyclohexyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-methyl-2-oxocyclohexyl)-2-oxoacetate
• CTK4J9464
• AG-J-18664
• (3-methyl-2-oxo-cyclohexyl)-glyoxylic acid ethyl ester
• (3-Methyl-2-oxo-cyclohexyl)-glyoxylsaeure-aethylester
• AR-1J0225
• AC1L59WF
• ethyl(3-methyl-2-oxocyclohexyl)(oxo)acetate
• (3-Methyl-2-oxo-cyclohexyl)-glyoxylsaeure-ethylester
• NSC5335
• AC1Q6DHQ
• CTK4J9464; AG-J-18664; (3-methyl-2-oxo-cyclohexyl)-glyoxylic acid ethyl ester; (3-Methyl-2-oxo-cyclohexyl)-glyoxylsaeure-aethylester; AR-1J0225; AC1L59WF; ethyl(3-methyl-2-oxocyclohexyl)(oxo)acetate; (3-Methyl-2-oxo-cyclohexyl)-glyoxylsaeure-ethylester; NSC5335; AC1Q6DHQ;
• NSC-5335
• DTXSID50277962
• 5406-96-2

• Inchi： 1S/C11H16O4/c1-3-15-11(14)10(13)8-6-4-5-7(2)9(8)12/h7-8H,3-6H2,1-2H3
• InChI Key： GNGXPOLCIGNAFB-UHFFFAOYSA-N
• SMILES： O=C1C(C(C(=O)OCC)=O)CCCC1C

Computed Properties

• Exact Mass: 212.10488
• Monoisotopic Mass: 212.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4
• XLogP3: 1.9

Experimental Properties

• Density: 1.113
• Boiling Point: 323.9°C at 760 mmHg
• Flash Point: 141.7°C
• Refractive Index: 1.465
• PSA: 60.44
• LogP: 1.12390